Cas no 1287148-24-6 ([(4-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate)

• Product Name: [(4-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate
• CAS No: 1287148-24-6
• MF: C₁₇H₁₆FNO₃
• MW: 301.31224822998
• CID: 5323234
• Update Time: 2025-07-23

[(4-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(p-tolylamino)ethyl 2-(3-fluorophenyl)acetate
• [2-(4-methylanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate
• STL194699
• 2-[(4-methylphenyl)amino]-2-oxoethyl (3-fluorophenyl)acetate
• [(4-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

• Inchi： 1S/C17H16FNO3/c1-12-5-7-15(8-6-12)19-16(20)11-22-17(21)10-13-3-2-4-14(18)9-13/h2-9H,10-11H2,1H3,(H,19,20)
• InChI Key： JQTGCBIXPYSIHT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(=O)OCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 380
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on [(4-methylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

Professional Introduction to [(4-methylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate and CAS No. 1287148-24-6

Compound with the CAS number 1287148-24-6 and the product name [(4-methylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a 4-methylphenyl group and a 3-fluorophenyl moiety in its backbone suggests a high degree of specificity and reactivity, making it a valuable candidate for further investigation.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The (4-methylphenyl)carbamoyl moiety is known for its ability to enhance binding affinity and selectivity, which are critical factors in drug design. Additionally, the methyl 2-(3-fluorophenyl)acetate component introduces a fluorine atom, a common pharmacophore that improves metabolic stability and bioavailability. These structural features collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound [(4-methylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate has been explored for its potential role in targeting enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. Preliminary studies have indicated that this compound exhibits promising activity in vitro, suggesting its utility as a starting point for further medicinal chemistry optimization.

The incorporation of fluorine into the molecular structure is particularly noteworthy, as fluorinated compounds often exhibit enhanced pharmacokinetic properties. This includes improved oral bioavailability, prolonged half-life, and reduced susceptibility to metabolic degradation. The use of 3-fluorophenyl groups has been well-documented in the literature for their ability to enhance binding interactions with biological targets. For instance, fluoroaromatic compounds have shown efficacy in inhibiting kinases and other enzymes relevant to cancer therapy.

The synthesis of [(4-methylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework. These methodologies are critical in achieving the complex architecture of the compound while maintaining functional group integrity.

Evaluation of the compound's pharmacological properties has been conducted using both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions between this compound and target proteins, providing insights into its mechanism of action. In vitro assays have further validated these predictions by demonstrating inhibitory effects on relevant enzymes. These findings support the compound's potential as a therapeutic agent.

The impact of fluorine substitution on the pharmacological profile of [(4-methylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate has been a focal point of recent research. Fluorine atoms can influence electronic properties, lipophilicity, and binding affinity, all of which are crucial for drug efficacy. By strategically positioning fluorine atoms within the molecule, researchers can fine-tune these properties to achieve optimal therapeutic outcomes. This underscores the importance of fluorine chemistry in modern drug development.

Ongoing studies aim to explore additional derivatives of this compound to enhance its pharmacological activity and reduce potential side effects. Structural modifications such as varying substituents on the aromatic rings or introducing additional functional groups are being investigated to optimize bioavailability and target specificity. These efforts align with global trends in pharmaceutical research, where innovative approaches are being pursued to address unmet medical needs.

The potential applications of [(4-methylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use in diagnostic imaging and as an intermediate in the synthesis of more complex molecules. The versatility of this compound highlights its significance in both academic research and industrial applications.

In conclusion, the compound with CAS number 1287148-24-6, specifically named as [(4-methylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate, represents a promising advancement in pharmaceutical chemistry. Its structural features, including the presence of (4-methylphenyl),(3-fluorophenyl),and(carbamoyl), contribute to its potential as a lead molecule for drug development. With ongoing research focused on optimizing its pharmacological properties, this compound is poised to make significant contributions to medicine and related fields.